Cas no 1269634-10-7 (methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride
• CAS No: 1269634-10-7
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD30539791
• CID: 4585132
• Update Time: 2025-05-26

methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-3-(3-METHYLPHENYL)PROPANOATE HYDROCHLORIDE
• methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride

• MDL： MFCD30539791
• Inchi： 1S/C11H15NO2.ClH/c1-8-4-3-5-9(6-8)10(12)7-11(13)14-2;/h3-6,10H,7,12H2,1-2H3;1H
• InChI Key： CFTKIILFRJNCHM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)C1=CC=CC(C)=C1.[H]Cl

Additional information on methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride

Methyl 3-Amino-3-(3-Methylphenyl)Propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride, also known by its CAS number 1269634-10-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group with an aromatic ring, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

The molecular structure of methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride consists of a propanoate ester group attached to an amino-substituted aromatic ring. The presence of the amino group introduces nucleophilic properties, while the aromatic ring contributes to the compound's stability and reactivity. This combination makes it an ideal candidate for exploring novel synthetic pathways and for use as an intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which allow for precise control over the compound's structure. The use of catalysts and optimized reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form stable amides and esters makes it a valuable intermediate in drug design. For instance, researchers have explored its use in the development of anti-inflammatory agents and antiviral drugs, where its structural features contribute to improved bioavailability and efficacy.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced materials, such as polymers and nanoparticles. Recent studies have demonstrated its potential as a building block for creating stimuli-responsive materials, which can undergo reversible changes in response to external stimuli like temperature or pH.

The physical properties of methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride are equally noteworthy. It exists as a crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, methyl 3-amino-3-(3-methylphenyl)propanoate hydrochloride is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application research, positions it as a key player in modern chemical innovation. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.